Cas no 137987-98-5 (7-hydroxy-3-(2-methylphenoxy)-4H-chromen-4-one)

7-hydroxy-3-(2-methylphenoxy)-4H-chromen-4-one structure
137987-98-5 structure
Product Name:7-hydroxy-3-(2-methylphenoxy)-4H-chromen-4-one
CAS No:137987-98-5
MF:C16H12O4
MW:268.264084815979
CID:1247725
PubChem ID:5523073
Update Time:2025-04-20

7-hydroxy-3-(2-methylphenoxy)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 7-hydroxy-3-(2-methylphenoxy)-4H-chromen-4-one
    • 4H-1-benzopyran-4-one, 7-hydroxy-3-(2-methylphenoxy)-
    • 7-hydroxy-3-(2-methylphenoxy)chromen-4-one
    • 137987-98-5
    • AKOS002672211
    • 7-Hydroxy-3-(2-methylphenoxy)-4H-1-benzopyran-4-one
    • BRN 5439448
    • SCHEMBL18550849
    • DTXSID30160424
    • Inchi: 1S/C16H12O4/c1-10-4-2-3-5-13(10)20-15-9-19-14-8-11(17)6-7-12(14)16(15)18/h2-9,17H,1H3
    • InChI Key: YVQOTKFKTMZTDH-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C)C1=COC2C=C(C=CC=2C1=O)O

Computed Properties

  • Exact Mass: 268.07356
  • Monoisotopic Mass: 268.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
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